N-(3-(1H-pyrazol-3-yl)phenyl)-2-(benzo[d]oxazol-2-ylthio)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[3-(1H-pyrazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C18H14N4O2S/c23-17(11-25-18-21-15-6-1-2-7-16(15)24-18)20-13-5-3-4-12(10-13)14-8-9-19-22-14/h1-10H,11H2,(H,19,22)(H,20,23)
• InChI Key: NFXZQOWSIVYABI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=CC=CC(=C3)C4=CC=NN4
• Molecular Formula: C18H14N4O2S
• Molecular Weight: 350.4 g/mol
• CAS No.: 1203313-23-8

Description

N-(3-(1H-pyrazol-3-yl)phenyl)-2-(benzo[d]oxazol-2-ylthio)acetamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a small molecule that has been synthesized using a variety of methods and has shown promise in various biological assays.

Scientific Research Applications

Synthesis and Biological Activity

• Anticonvulsant Activity : Research on derivatives of N-phenylacetamide and N-benzylamide, which share structural similarities with the compound , indicates potential anticonvulsant properties. These compounds were evaluated for their efficacy in the maximal electroshock test, revealing that certain structural modifications can influence anticonvulsant activity. The study suggests that incorporating heterocyclic rings like pyrazole may alter the pharmacological profile of these compounds, potentially applicable to "N-(3-(1H-pyrazol-3-yl)phenyl)-2-(benzo[d]oxazol-2-ylthio)acetamide" (Ayse H. Tarikogullari et al., 2010).

• Antimicrobial Activity : The synthesis of novel sulphonamide derivatives, including those with pyrazole and benzoxazolyl moieties, demonstrated good antimicrobial activity. This suggests that compounds with benzoxazolyl and pyrazole components, similar to the compound , may possess significant antimicrobial potential, highlighting a possible application in developing new antimicrobial agents (Asmaa M. Fahim & Eman H. I. Ismael, 2019).

• Antioxidant and Antitumor Activities : The compound's structural analogs, incorporating pyrazole-acetamide derivatives, were synthesized and assessed for their antioxidant activity. The studies found that these compounds exhibited significant antioxidant activity, with potential implications for their use in oxidative stress-related conditions. Furthermore, some derivatives showed promising antitumor activity, suggesting that "this compound" might also have similar applications (K. Chkirate et al., 2019).